Cas no 2098005-38-8 (6-(1H-pyrazol-1-yl)pyridazine-3-thiol)

• Product Name: 6-(1H-pyrazol-1-yl)pyridazine-3-thiol
• CAS No: 2098005-38-8
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 5724276
• PubChem ID: 121205079
• Update Time: 2025-05-20

6-(1H-pyrazol-1-yl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2098005-38-8
• AKOS026713754
• F1967-2619
• 3-pyrazol-1-yl-1H-pyridazine-6-thione
• 6-(1H-pyrazol-1-yl)pyridazine-3-thiol
• 3(2H)-Pyridazinethione, 6-(1H-pyrazol-1-yl)-

• Inchi： 1S/C7H6N4S/c12-7-3-2-6(9-10-7)11-5-1-4-8-11/h1-5H,(H,10,12)
• InChI Key： OKCZRXXTPDAGBW-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=NN1)N1C=CC=N1

Computed Properties

• Exact Mass: 178.03131738g/mol
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 381.0±25.0 °C(Predicted)
• pka: 7.66±0.40(Predicted)

Additional information on 6-(1H-pyrazol-1-yl)pyridazine-3-thiol

Introduction to 6-(1H-pyrazol-1-yl)pyridazine-3-thiol (CAS No. 2098005-38-8)

6-(1H-pyrazol-1-yl)pyridazine-3-thiol is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2098005-38-8, has garnered attention due to its structural features and its role in various biochemical pathways. The presence of both pyrazole and pyridazine rings, coupled with a thiol functional group, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's molecular framework consists of a pyridazine core substituted with a pyrazole ring at the 6-position and a thiol group at the 3-position. This specific arrangement imparts unique electronic and steric properties, making it an attractive candidate for drug discovery and material science applications. The thiol group, in particular, is known for its reactivity, which can be leveraged in the synthesis of more complex molecules and in the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules. Pyrazole and pyridazine derivatives are among the most studied classes of heterocycles, owing to their diverse biological activities. The combination of these two heterocyclic systems in 6-(1H-pyrazol-1-yl)pyridazine-3-thiol suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. Current research is exploring how the structural features of this compound can be optimized to enhance its pharmacological properties.

One of the most promising aspects of 6-(1H-pyrazol-1-yl)pyridazine-3-thiol is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The pyrazole and pyridazine moieties in this compound provide a scaffold that can be modified to interact with kinase active sites effectively.

Furthermore, the thiol group offers opportunities for post-synthetic modifications, allowing researchers to attach various functional groups or biomolecules. This flexibility makes 6-(1H-pyrazol-1-yl)pyridazine-3-thiol a valuable building block for the development of libraries of compounds that can be screened for biological activity. High-throughput screening techniques have become increasingly important in drug discovery, and compounds like this one are ideal candidates for such approaches due to their well-defined structures and predictable reactivity.

Recent advancements in computational chemistry have also contributed to the study of 6-(1H-pyrazol-1-yl)pyridazine-3-thiol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By understanding these interactions, scientists can design derivatives with enhanced efficacy and reduced side effects. These computational methods are particularly useful when experimental data is limited or when screening large numbers of compounds.

The synthesis of 6-(1H-pyrazol-1-yl)pyridazine-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as cross-coupling reactions that are essential for constructing the pyrazole and pyridazine moieties.

In addition to its pharmaceutical applications, 6-(1H-pyrazol-1-yl)pyridazine-3-thiol has potential uses in material science. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. By tuning the electronic structure through molecular engineering, researchers can develop materials with specific optoelectronic characteristics.

The environmental impact of synthesizing and using 6-(1H-pyrazol-1-yl)pyridazine-3-thiol is also an important consideration. Green chemistry principles emphasize the development of synthetic methods that minimize waste and hazardous byproducts. Researchers are exploring sustainable approaches to produce this compound, including solvent-free reactions and catalytic processes that reduce energy consumption.

As our understanding of biological systems continues to grow, the demand for specialized compounds like 6-(1H-pyrazol-1-yl)pyridazine-3-thiol will likely increase. This compound represents a prime example of how structural diversity can lead to novel biological activities and technological innovations. By leveraging its unique properties through both experimental and computational studies, scientists are poised to unlock new possibilities in medicine and materials science.